Cas no 93892-56-9 (Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate)
93892-56-9 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate
CAS No:93892-56-9
MF:C15H24O2
MW:236.349864959717
CID:809420
PubChem ID:44147044
Update Time:2025-04-19
Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate Chemical and Physical Properties
Names and Identifiers
-
- [2-methyl-1-(2-methyl-3-bicyclo[2.2.1]hept-5-enyl)butyl] acetate
- 2-methyl-1-(3-methylbicyclo[2.2.1]hept-5-en-2-yl)butyl acetate
- Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate
- 2-Methyl-1-(3-methylbicyclo(2.2.1)hept-5-en-2-yl)butyl acetate
- NS00062555
- EINECS 299-541-5
- 93892-56-9
- DTXSID10917337
-
- Inchi: 1S/C15H24O2/c1-5-9(2)15(17-11(4)16)14-10(3)12-6-7-13(14)8-12/h6-7,9-10,12-15H,5,8H2,1-4H3
- InChI Key: HKHUUNBSCMQVGO-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C(C)CC)C1C(C)C2C=CC1C2
Computed Properties
- Exact Mass: 236.178
- Monoisotopic Mass: 236.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 4
Experimental Properties
- Density: 0.982
- Boiling Point: 290.3°Cat760mmHg
- Flash Point: 95.4°C
- Refractive Index: 1.483
Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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